molecular formula C26H26N4O2S2 B11651281 2-(4-methylpiperidin-1-yl)-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 361994-27-6

2-(4-methylpiperidin-1-yl)-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B11651281
CAS No.: 361994-27-6
M. Wt: 490.6 g/mol
InChI Key: HIJFHRJUMZJJQF-PGMHBOJBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one class, characterized by a fused pyridine-pyrimidinone core. Key structural features include:

  • Position 3 substitution: A (Z)-configured methylidene bridge linking the core to a 4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene moiety. The 1-phenylethyl group introduces hydrophobicity, while the thioxo group may participate in metal coordination or hydrogen bonding.

Properties

CAS No.

361994-27-6

Molecular Formula

C26H26N4O2S2

Molecular Weight

490.6 g/mol

IUPAC Name

(5Z)-5-[[2-(4-methylpiperidin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C26H26N4O2S2/c1-17-11-14-28(15-12-17)23-20(24(31)29-13-7-6-10-22(29)27-23)16-21-25(32)30(26(33)34-21)18(2)19-8-4-3-5-9-19/h3-10,13,16-18H,11-12,14-15H2,1-2H3/b21-16-

InChI Key

HIJFHRJUMZJJQF-PGMHBOJBSA-N

Isomeric SMILES

CC1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)C(C)C5=CC=CC=C5

Canonical SMILES

CC1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)C(C)C5=CC=CC=C5

Origin of Product

United States

Biological Activity

The compound 2-(4-methylpiperidin-1-yl)-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule characterized by its unique structural features, which include a pyrido[1,2-a]pyrimidin core, a thiazolidine moiety, and a piperidine ring. This compound has garnered interest in medicinal chemistry due to its potential biological activities.

Structural Overview

The molecular structure of this compound can be summarized as follows:

PropertyValue
Molecular FormulaC20H24N4O2S
Molecular Weight372.49 g/mol
IUPAC Name2-(4-methylpiperidin-1-yl)-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
CAS NumberTo be determined

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include the formation of the thiazolidine ring and subsequent modifications to introduce the piperidine and pyrimidine functionalities. The optimization of these synthetic routes is crucial for achieving high yields and purity.

Biological Activity

The biological activity of this compound is primarily linked to its structural components. Research indicates that compounds with similar structures often exhibit significant biological activities, including:

Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties. For example, compounds with thiazolidine rings have shown effectiveness against various bacterial strains.

Antioxidant Activity : The presence of multiple functional groups in this compound suggests potential antioxidant capabilities. Antioxidants play a vital role in mitigating oxidative stress in biological systems.

Enzyme Inhibition : The structural features of this compound may allow it to interact with specific enzymes, potentially inhibiting their activity. This is particularly relevant in the context of drug design for diseases where enzyme regulation is critical.

Case Studies

Recent studies have highlighted the biological potential of compounds related to 2-(4-methylpiperidin-1-yl)-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one :

  • Antimicrobial Screening : A study evaluated the antimicrobial activity of similar compounds against Escherichia coli and Staphylococcus aureus using agar well diffusion methods. Results indicated varying levels of activity compared to standard antibiotics .
  • Antioxidant Assays : In vitro assays measuring DPPH radical scavenging activity demonstrated that derivatives exhibited significant antioxidant properties, suggesting their potential use in formulations aimed at reducing oxidative damage .
  • Enzyme Inhibition Studies : Molecular docking studies have been conducted to explore the interaction of this compound with target enzymes involved in metabolic pathways. These studies provide insights into its mechanism of action and potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs differ primarily in substituents at positions 2 and 3, as well as core modifications. Below is a comparative analysis:

Substituent Variations at Position 2

Compound (Reference) Position 2 Substituent Implications
Target Compound 4-Methylpiperidin-1-yl Moderate lipophilicity; single nitrogen in piperidine may reduce polarity vs. piperazine derivatives .
4-Ethylpiperazinyl Piperazine’s dual nitrogen increases polarity, potentially improving solubility but reducing BBB penetration. Ethyl group enhances lipophilicity vs. methyl.
4-Methylpiperazinyl Similar to but with methyl, offering a balance of hydrophobicity and basicity.
Ethylamino Smaller substituent reduces steric hindrance; lower molecular weight may improve bioavailability.
2,6-Dimethylmorpholinyl Morpholine’s oxygen atom increases polarity, potentially altering pharmacokinetics.

Substituent Variations on the Thiazolidinone Moiety

Compound (Reference) Thiazolidinone Substituent Implications
Target Compound 1-Phenylethyl Hydrophobic benzyl-like group enhances membrane permeability but may limit aqueous solubility.
2-Phenylethyl Positional isomer of the target’s substituent; slight spatial differences may affect target binding.
Tetrahydrofuranymethyl Ether oxygen introduces polarity, potentially improving solubility.

Core Modifications

  • Pyrido[1,2-a]pyrimidin-4-one vs. Pyrimido[4,5-d]pyrimidinone ( ): The latter’s fused pyrimidine-pyrimidinone core increases rigidity, possibly enhancing binding specificity but reducing synthetic accessibility.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.